Cas no 1508082-98-1 (2-Methylbenzo[d]thiazole-4-carboximidamide)
![2-Methylbenzo[d]thiazole-4-carboximidamide structure](https://www.kuujia.com/scimg/cas/1508082-98-1x500.png)
1508082-98-1 structure
Product name:2-Methylbenzo[d]thiazole-4-carboximidamide
2-Methylbenzo[d]thiazole-4-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 2-Methylbenzo[d]thiazole-4-carboximidamide
- 1508082-98-1
- 4-Benzothiazolecarboximidamide, 2-methyl-
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- Inchi: 1S/C9H9N3S/c1-5-12-8-6(9(10)11)3-2-4-7(8)13-5/h2-4H,1H3,(H3,10,11)
- InChI Key: WXHUIGFFZUOPMZ-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C(C(=N)N)=CC=CC1=2
Computed Properties
- Exact Mass: 191.05171847g/mol
- Monoisotopic Mass: 191.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 91Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 344.3±34.0 °C(Predicted)
- pka: 10.00±0.30(Predicted)
2-Methylbenzo[d]thiazole-4-carboximidamide Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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